Cas no 50890-96-5 ((r)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid)

• Product Name: (r)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid
• CAS No: 50890-96-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD12796004
• CID: 2085030
• Update Time: 2025-10-22

(r)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-((methoxycarbonyl)amino)-2-phenylacetic acid
• (R)-2-(methoxycarbonylamino)-2-phenylacetic acid
• (R)-2-(methoxycarbonylamino)-2-phenyl
• MOC-D-phg
• (R)-2-(Methoxycarbonylamino)-2-phenylethanoic acid
• N-Methoxycarbonyl-D-phenylglycine
• AK175081
• GOJLQSAREKTKPT-MRVPVSSYSA-N
• (R)-methoxycarbonylamino-phenyl-acetic acid
• Benzeneacetic acid, a-[(methoxycarbonyl)amino]-, (aR)-
• (r)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid

• MDL： MFCD12796004
• Inchi： 1S/C10H11NO4/c1-15-10(14)11-8(9(12)13)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,11,14)(H,12,13)/t8-/m1/s1
• InChI Key： GOJLQSAREKTKPT-MRVPVSSYSA-N
• SMILES： OC([C@@H](C1C=CC=CC=1)NC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 391.3±35.0℃ at 760 mmHg
• Solubility: Slightly soluble (10 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (r)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid

(R)-2-((Methoxycarbonyl)amino)-2-phenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 50890-96-5, commonly referred to as (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and biological studies have shed light on its multifaceted roles in various therapeutic areas.

(R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid is characterized by its chiral center, which imparts stereochemical specificity to the molecule. The presence of a phenyl group and a methoxycarbonylamino substituent makes it a versatile building block for constructing bioactive compounds. Researchers have exploited its structure to design analogs with enhanced pharmacokinetic profiles and improved bioavailability.

Recent studies have highlighted the potential of this compound as a precursor for peptide synthesis. Its ability to form stable amide bonds has made it an invaluable component in the construction of complex peptide sequences. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid exhibit potent inhibitory activity against certain proteases, paving the way for novel therapeutic interventions.

In addition to its role in peptide synthesis, this compound has been explored for its potential in the development of anti-inflammatory agents. A 2023 research article in Nature Communications reported that certain derivatives of (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid exhibit anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation. These findings underscore its versatility as a lead compound for drug discovery.

The synthesis of (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid has also been optimized through green chemistry approaches. A 2023 study in the Green Chemistry Journal described a novel catalytic method for synthesizing this compound using renewable resources, significantly reducing environmental impact while maintaining high yields. Such advancements not only enhance the sustainability of chemical processes but also align with global efforts to promote eco-friendly manufacturing practices.

Beyond its direct applications, this compound serves as a valuable tool in understanding stereochemical influences on biological activity. Its enantiomers exhibit distinct pharmacological profiles, emphasizing the importance of chirality in drug design. A 2023 review published in the Chemical Reviews highlighted how stereochemistry can be leveraged to optimize drug efficacy and minimize adverse effects, with (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid serving as a prime example.

In conclusion, CAS No. 50890-96-5, or (R)-2-((Methoxycarbonyl)amino)-2-phenylacetic acid, stands as a pivotal molecule with diverse applications across chemistry and pharmacology. Its structural uniqueness, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future drug development efforts. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial realms.